For controlling pathogenic bacteria using nanopolymer composites with essential oils, the formulation of chitosan/alginate nanocomposites (CS/ALG NCs) loaded with thyme oil, garlic oil, and thyme/garlic oil was investigated. Oils were encapsulated in CS/ALG NCs through oil-in-water emulsification and ionic gelation. The CS/ALG NCs loaded with oils of garlic, thyme, and garlic–thyme complex had mean diameters of 143.8, 173.9, and 203.4 nm, respectively. They had spherical, smooth surfaces, and zeta potential of +28.4 mV for thyme–garlic-loaded CS/ALG NCs. The bactericidal efficacy of loaded NCs with mixed oils outperformed individual loaded oils and ampicillin, against foodborne pathogens. Staphylococcus aureus was the most susceptible (with 28.7 mm inhibition zone and 12.5 µg·mL−1 bactericidal concentration), whereas Escherichia coli was the most resistant (17.5 µg·mL−1 bactericidal concentration). Scanning electron microscopy images of bacteria treated with NCs revealed strong disruptive effects on S. aureus and Aeromonas hydrophila cells; treated cells were totally exploded or lysed within 8 h. These environmentally friendly nanosystems might be a viable alternative to synthetic preservatives and be of interest in terms of health and food safety.

This work aimed to study the effect of zinc oxide (ZnO) filler suspension on the mechanical, electrical, and thermal properties of polylactic acid (PLA)/ZnO and cPLA/ZnO. Fused deposition modelling, one of the additive manufacturing methods, was used to fabricate the PLA specimen. PLA was used as the main material in this project, and the ZnO suspension was added during the printing process. The speed of the dispenser (low speed = 1,000 rpm, medium speed = 1,400 rpm, and high speed = 1,800 rpm) was the parameter that was varied to control the filler content of the composite. All the samples underwent a tensile test to determine the mechanical properties, followed by the scanning electron microscopy (SEM) test to analyse the fracture surface properties of the tensile test. SEM observations showed the PLA samples’ inherent smooth appearance, but the PLA/ZnO composite showed a rougher surface. PLA and cPLA composites showed an enhanced storage modulus but lower loss modulus than the pure samples. Because of the high thermal and electrical conductivity of carbon black and ZnO, cPLA composites had higher electrical and thermal conductivity than PLA composites.

Due to the shortage of petroleum resources, poly(lactic acid) (PLA), a biodegradable polymer, has been widely considered as a replacement for traditional petroleum-based polymers. Therefore, multifunctional PLA composites have become increasingly popular. In this study, conductive carbon nanotubes (CNTs) and magnetic nano-Fe3O4 fillers were melt-blended with PLA. The impact of CNTs and nano-Fe3O4 composition on the electrical and electromagnetic interference (EMI) shielding properties of PLA nanocomposites was investigated in detail by adjusting the CNTs-to-nano-Fe3O4 ratio. When the hybrid filler content was fixed at 10 wt%, the electrical conductivity results indicated that the addition of single CNTs could effectively improve the conductivity of the nanocomposites, while nano-Fe3O4 contribution was hardly noted. A suitable ratio of electromagnetic hybrid fillers can yield excellent synergistic effects in EMI shielding properties. The nanocomposites containing CNTs and nano-Fe3O4 in a 50:50 ratio exhibited excellent electrical conductivity (90.6 S·m−1) and EMI shielding effectiveness (EMI SE ∼ 40.5 dB). This is primarily because CNTs provide good electrical conductivity, but the addition of magnetic nano-Fe3O4 provides additional interfacial polarization and eddy current losses caused by its dielectric and magnetic properties. These properties synergistically result in an impedance mismatch, dielectric loss, and polarization relaxation of the composite materials, improving the shielding properties against electromagnetic waves. Further, it was found that changing the ratio of electromagnetic hybrid fillers also affected electromagnetic wave absorption. When the ratio of CNT-to-nano-Fe3O4 was 25:75, the nanocomposites had an EMI SE of 24.6 dB, and the absorptivity could reach the maximum (40.3%). Thus, this study provides a valuable reference for preparing multifunctional polymer nanocomposites by constructing electromagnetic hybrid filler networks.

In the present work, 4-methylcatechol oligomer has been prepared by using enzyme-catalyzed polymerization in water and preliminary evaluations as stabilizing agent in polypropylene (PP) was performed. In comparison with intrinsic PP, the oxidation onset temperature of the 4-methylcatechol oligomer/PP composite increased by 66°C, and the oxidation induction time increased by 40 min. In addition, the mixing of a 4-methylcatechol oligomer with PP (i.e., in the formation of a 4-methylcatechol oligomer/PP composite) did significantly enhance the long-term stability of PP in a thermal oxidative environment. Moreover, the tensile strength of this composite did not significantly decrease after aging for 800 h in an air atmosphere at 120°C. These results show that the addition of a 4-methylcatechol oligomer will markedly delay the aging and degradation of PP materials, even under extreme conditions. Thus, an enzyme-catalyzed polymerization of phenol compounds may provide a new avenue toward the preparation of novel antioxidants.

Reasonable design of inorganic nano-base materials to promote the anticorrosion performance of waterborne epoxy resin (EP) coating remains a great challenge. Herein, we describe the preparation method and anticorrosion properties of zeolitic imidazolate framework (ZIF-67) composite coatings. ZIF-67 could be used as both anticorrosion filler and pigment for the coatings. The addition of ZIF-67 improved the impermeability of the coating, thus slowing down the chemical reaction on the surface of the substrate. The long-term corrosion-resistant performance of composite coatings (ZIF-67@EP) in 3.5% NaCl solution was evaluated comparatively. Before immersion, the low-frequency impedance of 1% ZIF-67@EP coating was 2.5 times of 0% ZIF-67@EP coating, and after 14 days of immersion, the low-frequency impedance of 1% ZIF-67@EP coating was still 1.8 times of 0% ZIF-67@EP coating. The corrosion rate of 1% ZIF-67@EP coating was decreased by 177 times.

By partially substituting 1,3,5-tris-(2-hydroxyethyl) cyanuric acid for glycerol as the polyol, new modified alkyd resins having a wide range of oil length and hydroxyl content were produced. FT-IR, 1H NMR, acid and iodine values, and other characterization techniques were used to confirm the chemical compositions of the modified alkyd resins. The drying qualities of the alkyd resins synthesized were significantly enhanced by adding a greater quantity of freshly prepared polyol and excess –OH, along with improvements in flexibility, gloss measurement, gloss measurement, and scratch hardness, in comparison to unaltered alkyd resin (blank). The corrosion resistance of dried coated steel panels was examined using a salt spray test. By using a specifically designed modified alkyd resin as a binder, the corrosion resistance of painted steel panels was improved. The addition of the new polyol, which contains nitrogen components, as well as the alkyd resins that provide strong adherence to the steel surface, may be responsible for such an improvement.

The present study focuses on the evaluation of a novel prolonged action fertilizer that has been encapsulated by a combination of carboxymethyl cellulose (CMC) and humic acid (HA). The aim of this research was to investigate the release of the essential plant nutrients: phosphorus, nitrogen, and potassium. This study investigated the material composition and nutrient release properties of a novel prolonged action fertilizer encapsulated by CMC and HA. The release of these nutrients was determined by quantifying their concentrations over time using various analytical techniques, such as photometric, titrimetric, and flame photometric methods. The results revealed that the CMC/HA matrix effectively controlled the nutrient release, with extended-release durations observed under acidic (pH 5.0) and neutral (pH 7.0) conditions compared to alkaline environments (pH 8.5). This indicates that the encapsulated fertilizer is well suited for a variety of soil pH conditions, particularly in acidic and neutral soils. This information could have important implications for the development of more sustainable and environmentally friendly fertilizer technologies.

Piezoelectric damping composites with excellent damping properties were prepared from carbon black (CB), lead magnesium niobate (PMN), epoxy resin, and polyether amine D-400. The tan δ {\rm{\tan }}\delta area (TA) analysis method is used to evaluate the leading factors of damping enhancement. This method clearly shows the influence of the maximum loss factor ( tan δ {\rm{\tan }}\delta max) and effective damping temperature range on damping performance, and the damping enhancement factors are quantitatively analyzed by TA values. When CB content is less than 8 wt%, viscoelastic damping and frictional energy dissipation are the main factors affecting polymer properties. When CB content reaches 8 wt%, the conductive network gradually forms, and the electric energy generated by PMN through the piezoelectric effect is dissipated by the conductive network, and the piezoelectric effect of PMN becomes the dominant factor. In this case, the maximum tan δ \tan \delta max and TA values of the composite are 1.93 and 27.58, respectively. The damping contribution of PMN and CB reaches 40.21% and 34.41%, respectively.

With the rapid development of smart wearable devices and the urgent demands for new energy resources, fibrous flexible power supply units had attracted a lot of interest. Here, we reported the fabrication of polylactic acid (PLA) piezoelectric nanofibrous yarn-based fabric through conjugated electrospinning and weaving process. Five kinds of PLA yarns including poly(l-lactide) (PLLA), poly(d-lactide) (PDLA), PLLA positive/PDLA negative, PDLA positive/PLLA negative, and PLLA/PDLA mixture (1:1 w/w) ones were prepared and investigated. Among these, the PLLA/PDLA yarn had more uniform and oriented structure with 301 MPa tensile strength, which could meet the requirement of weaving. A 4 cm × 4 cm woven PLLA/PDLA fabric could provide a maximum current of 90.86 nA and a voltage of 8.69 V under 5 N force, and the piezoelectricity could be enhanced by the fabric area and the applied force. This approach may be helpful for the design of wearing generators.

Polyamide composite reverse osmosis (RO) membranes occupy an important position in water treatment. However, membrane fouling, especially biofouling, can lead to a significant decrease in membrane permeability. Therefore, reducing biological contamination is a significant and important property of an RO membrane. In this article, a hypothesis on the development of a new kind of RO membrane for antibacterial purposes was prepared by the modification of gallic acid (GA) and silver nanoparticles (AgNPs). Then, experiments were carried out to verify the hypothesis, getting a modified RO membrane with the composite of GA@AgNPs. The water flux of the GA@AgNPs RO membrane was 31.1 L·m−2·h−1, which was 46.7% higher than that of the original membrane, while the rejection rate of salt remained at 93.8–97.6%. Moreover, the GA@AgNPs RO membranes exhibited outstanding antibacterial properties with more than 99.9% antibacterial efficiency against both Escherichia coli and Staphylococcus aureus. Our work provides a new idea for solving the problem of biofouling RO membranes.